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Compound of Interest

Compound Name: 1-O-Methyljatamanin D

Cat. No.: B15592353 Get Quote

1-O-Methyljatamanin D: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 54656-47-2 Molecular Formula: C₁₁H₁₆O₄

This document provides a comprehensive technical guide on 1-O-Methyljatamanin D, an

iridoid compound. Due to the limited availability of specific experimental data for 1-O-
Methyljatamanin D, this guide incorporates information on the biological activities and

experimental protocols for related iridoids and iridoid-rich fractions isolated from its natural

source, Valeriana jatamansi. This approach offers valuable insights into the potential properties

and mechanisms of action for this class of compounds.

Physicochemical Properties
Property Value Source

CAS Number 54656-47-2 [1]

Molecular Formula C₁₁H₁₆O₄

Further detailed physicochemical data for 1-O-Methyljatamanin D is not readily available in

the public domain.
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Biological Activities of Related Iridoids from
Valeriana jatamansi
Research on iridoids isolated from Valeriana jatamansi has revealed a range of biological

activities, including neuroprotective and cytotoxic effects. While these studies do not

specifically report on 1-O-Methyljatamanin D, the findings provide a valuable framework for

potential research directions.

Cytotoxicity of 3,8-epoxy iridoids
A study on 3,8-epoxy iridoids from Valeriana jatamansi demonstrated weak cytotoxic activity

against lung adenocarcinoma (A549) and gastric carcinoma (SGC-7901) cell lines.[2]

Neuroprotective Effects
Some iridoids from the same plant source have shown moderate neuroprotective effects

against CoCl₂-induced neuronal cell death in PC12 cells.[2]

Experimental Protocols for Iridoid-Rich Fraction
from Valeriana jatamansi
An iridoid-rich fraction from Valeriana jatamansi (IRFV) has been investigated for its therapeutic

potential in spinal cord injury models. The experimental protocols employed in these studies

are detailed below.

Preparation of Iridoid-Rich Fraction (IRFV)
The 95% ethanol fraction of Valeriana jatamansi extract was processed to yield the IRFV. The

total iridoid content in the extract was quantified using ultraviolet spectrophotometry.

In Vitro Axonal Regeneration Assay
Cell Line: PC12 cells

Methodology:

PC12 cells were cultured and treated with IRFV.
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Axonal growth was observed and measured to assess the regenerative potential of the

fraction.

In Vivo Spinal Cord Injury (SCI) Model
Animal Model: Rats

Methodology:

A spinal cord injury model was established in rats.

Rats were treated with IRFV.

Motor function recovery was evaluated.

Pathological changes and axonal regeneration in the spinal cord tissue were assessed.

Signaling Pathway Activation by Iridoid-Rich
Fraction
The therapeutic effects of the iridoid-rich fraction from Valeriana jatamansi in spinal cord injury

have been linked to the activation of the PI3K/Akt signaling pathway.[3] Inhibition of this

pathway was found to negate the beneficial effects of the IRFV.
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Caption: PI3K/Akt signaling pathway activated by the iridoid-rich fraction from Valeriana

jatamansi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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